Cas no 2219369-37-4 (rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate)

• Product Name: rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate
• CAS No: 2219369-37-4
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5410967
• PubChem ID: 136589541
• Update Time: 2025-05-19

rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl n-[(3r,4s)-4-(cyclopropylmethyl)pyrrolidin-3-yl]carbamate
• rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-8-14-7-10(11)6-9-4-5-9/h9-11,14H,4-8H2,1-3H3,(H,15,16)/t10-,11-/m0/s1
• InChI Key： LOUUOEJXHZSPOI-QWRGUYRKSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1[C@@H](CC2CC2)CNC1

Additional information on rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate

Comprehensive Analysis of rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate (CAS No. 2219369-37-4)

The compound rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate (CAS No. 2219369-37-4) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the cyclopropylmethyl group and tert-butyl carbamate moiety, make it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in modulating biological targets, such as enzymes and receptors, due to its stereochemical complexity.

In recent years, the demand for chiral building blocks like rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate has surged, driven by the growing focus on enantioselective synthesis in drug development. The compound's pyrrolidine scaffold is a common motif in bioactive molecules, contributing to its versatility. Scientists often explore its reactivity in N-protection/deprotection strategies, a critical step in peptide and small-molecule synthesis. This aligns with the industry's shift toward greener and more efficient synthetic methodologies.

One of the trending topics in organic chemistry is the use of cyclopropyl-containing compounds due to their unique ring strain and metabolic stability. The presence of the cyclopropylmethyl group in CAS No. 2219369-37-4 enhances its lipophilicity and bioavailability, making it a subject of interest in medicinal chemistry. Discussions in forums and research papers frequently highlight its potential in CNS-targeted therapies, though further studies are needed to validate these claims.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this compound serves as a robust protecting group for amines, a feature widely exploited in multi-step syntheses. The Boc-protected pyrrolidine derivatives are often pivotal in constructing complex molecules, including APIs (Active Pharmaceutical Ingredients). This aligns with the pharmaceutical industry's emphasis on scalable and cost-effective routes for high-value intermediates.

Search engine data reveals that queries like "synthesis of rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate" and "applications of CAS 2219369-37-4" are increasingly common, reflecting its relevance in academic and industrial settings. Researchers also frequently inquire about its chiral resolution methods, as the racemic form may require separation for specific applications. These trends underscore the need for detailed technical resources on this compound.

In summary, rac-tert-butyl N-(3R,4S)-4-(cyclopropylmethyl)pyrrolidin-3-ylcarbamate (CAS No. 2219369-37-4) represents a critical tool in modern synthetic chemistry. Its structural attributes and functional groups align with key industry demands, from drug discovery to process optimization. As research progresses, its role in enabling innovative therapeutic candidates is likely to expand, solidifying its position as a high-value chemical entity.